Cas no 2229609-61-2 (4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229609-61-2
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• CID: 5815171
• PubChem ID: 165846398
• Update Time: 2025-06-26

4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• EN300-1791588
• 2229609-61-2

• Inchi： 1S/C6H6N4O4/c11-6-8-3(2-14-6)5-4(10(12)13)1-7-9-5/h1,3H,2H2,(H,7,9)(H,8,11)
• InChI Key： UPTZYTZWIGANLG-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 198.03890469g/mol
• Monoisotopic Mass: 198.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Additional information on 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one

Introduction to 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No: 2229609-61-2)

4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229609-61-2, belongs to the class of oxazolidinone derivatives, which are known for their broad spectrum of biological activities. The presence of a nitro-substituted pyrazole moiety in its structure enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidinone ring fused with a three-membered nitro-substituted pyrazole ring. This unique arrangement contributes to its reactivity and interaction with biological targets. The nitro group, in particular, is a key functional moiety that can participate in various chemical reactions, including reduction and hydrolysis, which may be exploited in medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one has been studied for its potential pharmacological effects, particularly in the context of antimicrobial and anti-inflammatory activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the oxazolidinone core, followed by functionalization with the nitro-substituted pyrazole group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of the synthetic pathway.

One of the most compelling aspects of 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one is its versatility in medicinal chemistry. The compound's structural features allow it to interact with a variety of biological targets, making it a promising scaffold for the development of new drugs. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Additionally, the nitro group provides a handle for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have also contributed to the study of 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one. Molecular modeling techniques have been used to predict its binding affinity to target proteins and to understand its mode of action at a molecular level. These simulations have provided valuable insights into how the compound interacts with biological systems and have guided the design of more effective derivatives.

The pharmacokinetic properties of 4-(4-nitro-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, although further research is needed to confirm these findings.

In conclusion, 4-(4-nitro-hydroxyethylimino-methyl)-5-methylpyrazole (CAS No: 2229609) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and ongoing studies continue to uncover new possibilities for its application。As research progresses，this compound is expected to play an increasingly important role in the development of novel therapeutic agents。